Cas no 160133-79-9 (2-Thiophenecarboxylic acid, 3-amino-4-methyl-5-phenyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-methyl-5-phenyl-, methyl ester
• CAS No: 160133-79-9
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD04116407
• CID: 1339283
• PubChem ID: 2756498
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 3-amino-4-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-methyl-5-phenyl-, methyl ester
• Methyl 3-amino-4-methyl-5-phenyl-2-thiophenecarboxylate
• 3-AMINO-4-METHYL-5-PHENYLTHIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 3-amino-4-methyl-5-phenylthiophene-2-carboxylate
• SCHEMBL2060498
• 3-amino-4-methyl-5-phenyl-thiophene-2-carboxylic acid methyl ester
• AKOS006043322
• methyl3-amino-4-methyl-5-phenylthiophene-2-carboxylate
• 160133-79-9
• DB-143054
• FS-1615
• OOMHXGLUIHHLOC-UHFFFAOYSA-N

• MDL： MFCD04116407
• Inchi： 1S/C13H13NO2S/c1-8-10(14)12(13(15)16-2)17-11(8)9-6-4-3-5-7-9/h3-7H,14H2,1-2H3
• InChI Key： OOMHXGLUIHHLOC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C)=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32